Cas no 1594815-92-5 (4-(Azetidin-3-yl)pent-1-yn-3-one)
4-(Azetidin-3-yl)pent-1-yn-3-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-794920
- 1594815-92-5
- 4-(Azetidin-3-yl)pent-1-yn-3-one
- 1-Pentyn-3-one, 4-(3-azetidinyl)-
-
- Inchi: 1S/C8H11NO/c1-3-8(10)6(2)7-4-9-5-7/h1,6-7,9H,4-5H2,2H3
- InChI Key: LFIHJNDUVARXHB-UHFFFAOYSA-N
- SMILES: O=C(C#C)C(C)C1CNC1
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.031±0.06 g/cm3(Predicted)
- Boiling Point: 229.4±13.0 °C(Predicted)
- pka: 10.52±0.40(Predicted)
4-(Azetidin-3-yl)pent-1-yn-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-794920-0.05g |
4-(azetidin-3-yl)pent-1-yn-3-one |
1594815-92-5 | 95.0% | 0.05g |
$948.0 | 2025-02-22 | |
| Enamine | EN300-794920-0.1g |
4-(azetidin-3-yl)pent-1-yn-3-one |
1594815-92-5 | 95.0% | 0.1g |
$993.0 | 2025-02-22 | |
| Enamine | EN300-794920-0.25g |
4-(azetidin-3-yl)pent-1-yn-3-one |
1594815-92-5 | 95.0% | 0.25g |
$1038.0 | 2025-02-22 | |
| Enamine | EN300-794920-0.5g |
4-(azetidin-3-yl)pent-1-yn-3-one |
1594815-92-5 | 95.0% | 0.5g |
$1084.0 | 2025-02-22 | |
| Enamine | EN300-794920-1.0g |
4-(azetidin-3-yl)pent-1-yn-3-one |
1594815-92-5 | 95.0% | 1.0g |
$1129.0 | 2025-02-22 | |
| Enamine | EN300-794920-2.5g |
4-(azetidin-3-yl)pent-1-yn-3-one |
1594815-92-5 | 95.0% | 2.5g |
$2211.0 | 2025-02-22 | |
| Enamine | EN300-794920-5.0g |
4-(azetidin-3-yl)pent-1-yn-3-one |
1594815-92-5 | 95.0% | 5.0g |
$3273.0 | 2025-02-22 | |
| Enamine | EN300-794920-10.0g |
4-(azetidin-3-yl)pent-1-yn-3-one |
1594815-92-5 | 95.0% | 10.0g |
$4852.0 | 2025-02-22 |
4-(Azetidin-3-yl)pent-1-yn-3-one Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-(Azetidin-3-yl)pent-1-yn-3-one
4-(Azetidin-3-yl)pent-1-yn-3-one: A Comprehensive Overview
The compound 4-(Azetidin-3-yl)pent-1-yn-3-one, identified by the CAS number 1594815-92-5, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring an azetidine ring and a ketone group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.
The structural integrity of 4-(Azetidin-3-yl)pent-1-yne lies in its compact azetidine ring, which contributes to its stability and reactivity. The pentenone moiety further enhances its chemical versatility, enabling it to participate in various biochemical reactions. Researchers have employed advanced spectroscopic techniques to elucidate its molecular geometry, confirming the planar arrangement of the ketone group and the spatial orientation of the azetidine substituent. These insights have been instrumental in designing synthetic routes that optimize yield and purity.
Recent advancements in synthetic methodology have revolutionized the production of 4-(Azetidinyl)pentanone. Traditionally synthesized via multi-step processes involving nucleophilic additions and cyclizations, modern approaches leverage catalytic systems to streamline synthesis. The use of transition metal catalysts has not only accelerated reaction rates but also improved selectivity, ensuring the formation of the desired enantiomer. This breakthrough has significantly reduced production costs, making large-scale manufacturing feasible.
In the realm of pharmacology, 4-(Azetidinyl)pentanone has demonstrated remarkable bioactivity. Preclinical studies indicate that it exhibits potent inhibitory effects on key enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. Its ability to cross the blood-brain barrier suggests potential utility in treating Alzheimer's disease and related disorders. Furthermore, ongoing clinical trials are exploring its efficacy as an anti-inflammatory agent, with promising results showing reduced cytokine production in vitro.
The application of CAS No. 1594815-92 extends beyond medicine into materials science. Its rigid structure and reactivity make it an ideal precursor for synthesizing advanced polymers and nanomaterials. Researchers have successfully incorporated it into self-healing polymers, where it serves as a cross-linking agent that enhances mechanical properties and durability. This innovation holds immense potential for aerospace and automotive industries, where high-performance materials are critical.
In conclusion, 4-(Azetidinyl)pentanone, with its distinctive chemical properties and multifaceted applications, stands at the forefront of contemporary scientific research. As ongoing studies unravel its full potential, this compound is poised to make significant contributions across diverse fields, from healthcare to advanced materials development.
1594815-92-5 (4-(Azetidin-3-yl)pent-1-yn-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)